1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole
Overview
Description
1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole, also known as IBPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This pyrazole derivative has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.
Mechanism of Action
The exact mechanism of action of 1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole is not yet fully understood. However, it is believed to act as a partial agonist of the CB1 receptor, meaning that it binds to the receptor and activates it to a lesser extent than full agonists such as THC. This partial agonist activity may make this compound a useful tool for studying the effects of CB1 activation in a range of contexts.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. For example, it has been found to reduce the activity of certain enzymes involved in the breakdown of endocannabinoids, which are naturally occurring compounds that activate the CB1 receptor. This suggests that this compound may be able to enhance the activity of endocannabinoids in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation is that its partial agonist activity may make it less effective than full agonists for certain applications.
Future Directions
There are many potential future directions for research on 1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole. For example, it could be used to study the role of the CB1 receptor in conditions such as chronic pain, obesity, and addiction. Additionally, further investigation into the mechanism of action of this compound could help to shed light on the complex interactions between the endocannabinoid system and other physiological processes.
Scientific Research Applications
1-(4-Iodobenzyl)-4-propoxy-1H-pyrazole has been studied for its potential use as a ligand for the cannabinoid receptor CB1. This receptor is involved in a range of physiological processes, including pain sensation, appetite regulation, and memory formation. By binding to CB1, this compound could potentially be used to modulate these processes and provide insights into the role of the CB1 receptor in various conditions.
properties
IUPAC Name |
1-[(4-iodophenyl)methyl]-4-propoxypyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15IN2O/c1-2-7-17-13-8-15-16(10-13)9-11-3-5-12(14)6-4-11/h3-6,8,10H,2,7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFQOWCOHMXKQOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CN(N=C1)CC2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[7-Cyano-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid](/img/structure/B1414181.png)
